Cas no 3042-56-6 (Naphthalene,1-(1-ethylpropyl)-)

• Product Name: Naphthalene,1-(1-ethylpropyl)-
• CAS No: 3042-56-6
• MF: C₁₅H₁₈
• MW: 198.303424358368
• MDL: MFCD30478697
• CID: 315238
• PubChem ID: 271130
• Update Time: 2025-08-04

Naphthalene,1-(1-ethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Naphthalene,1-(1-ethylpropyl)-
• 1-pentan-3-ylnaphthalene
• 1-sek-Pentyl-naphthalin
• NSC114553
• 3042-56-6
• 1-(pentan-3-yl)naphthalene
• DTXSID80297158
• AKOS030228038
• Naphthalene, 1-(1-ethylpropyl)-
• NSC-114553

• MDL： MFCD30478697
• Inchi： 1S/C15H18/c1-3-12(4-2)14-11-7-9-13-8-5-6-10-15(13)14/h5-12H,3-4H2,1-2H3
• InChI Key： FAZYYSYNXQVQNY-UHFFFAOYSA-N
• SMILES： C(CC)(CC)C1C=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 198.14100
• Monoisotopic Mass: 198.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.959
• Boiling Point: 297.8°Cat760mmHg
• Flash Point: 136.4°C
• Refractive Index: 1.567
• PSA: 0.00000
• LogP: 4.74340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Naphthalene,1-(1-ethylpropyl)-

1-(1-Ethylpropyl)naphthalene (CAS No. 3042-56-6): A Comprehensive Overview

1-(1-Ethylpropyl)naphthalene, also known as CAS No. 3042-56-6, is a versatile organic compound with a unique structure that has garnered significant attention in various fields of chemistry and materials science. This compound is a derivative of naphthalene, a polycyclic aromatic hydrocarbon, with a substituent group attached at the first position. The substituent, 1-ethylpropyl, adds complexity to the molecule's structure, influencing its physical and chemical properties.

The molecular formula of 1-(1-ethylpropyl)naphthalene is C₁₅H₂₂, and its molecular weight is approximately 206.34 g/mol. The compound exists as a solid at room temperature and has a melting point of around 78°C. Its boiling point is significantly higher, making it suitable for applications that require thermal stability. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate.

Recent studies have highlighted the potential of 1-(1-ethylpropyl)naphthalene in the field of materials science, particularly in the development of advanced polymers and composites. Researchers have explored its ability to act as a building block for constructing high-performance materials with tailored properties. For instance, its use in synthesizing polymeric materials with enhanced mechanical strength and thermal stability has shown promising results.

In addition to its role in materials science, CAS No. 3042-56-6 has found applications in pharmaceutical research. Its unique structure allows for interactions with biological systems, making it a candidate for drug delivery systems and bioactive compounds. Recent advancements in medicinal chemistry have focused on modifying the substituent groups to enhance bioavailability and target specificity.

The synthesis of 1-(1-ethylpropyl)naphthalene typically involves Friedel-Crafts alkylation or other aromatic substitution reactions. These methods allow for precise control over the substitution pattern, ensuring the desired product is obtained with high purity. Recent optimizations in reaction conditions, such as the use of novel catalysts and green chemistry principles, have improved the efficiency and sustainability of these synthesis routes.

CAS No. 3042-56-6 has also been studied for its environmental impact. Research indicates that the compound undergoes biodegradation under specific conditions, reducing its persistence in natural ecosystems. However, further studies are required to fully understand its long-term environmental effects and develop strategies for safe disposal.

In conclusion, 1-(1-ethylpropyl)naphthalene, or CAS No. 3042-56-6, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and properties make it an invaluable tool in advancing materials science, pharmaceutical research, and environmental studies. As research continues to uncover new potential uses and improvements in synthesis methods, this compound is poised to play an even greater role in shaping future innovations.